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Compound of Interest

Compound Name:
3-methyl-2-(2-

methylphenoxy)butanoic Acid

CAS No.: 63403-13-4

Cat. No.: B1622617

Get Quote

Part 1: Executive Summary & Compound Identity
2-(o-tolyloxy)isovaleric acid is a specialized alpha-phenoxy carboxylic acid derivative.

Structurally, it consists of an isovaleric acid (3-methylbutanoic acid) backbone with an o-tolyloxy

(2-methylphenoxy) substituent at the alpha position.

In research contexts, this compound is primarily utilized as a chiral building block and a

metabolic probe.[1] Its steric bulk (isopropyl group) and lipophilicity distinguish it from simpler

analogs like phenoxyacetic acid, making it a valuable candidate for studying steric effects in

auxin-binding sites or as a resolving agent in diastereomeric salt formation.

Chemical Identity Table[2]
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Property Detail

IUPAC Name 2-(2-methylphenoxy)-3-methylbutanoic acid

Common Synonyms -(o-tolyloxy)isovaleric acid; 2-(2-

methylphenoxy)isovaleric acid

Molecular Formula

Molecular Weight 208.25 g/mol

Chiral Center
C2 (Alpha-carbon). Exists as (R)- and (S)-

enantiomers.[2][3]

Predicted SMILES CC(C)C(C(=O)O)Oc1ccccc1C

Chemical Class Alpha-phenoxy carboxylic acid / Ether

Part 2: Physiochemical Properties (Research Grade)
Note: The following data synthesizes experimental values of precursors and calculated

structure-activity relationship (SAR) predictions for the target ether.

Solubility & Lipophilicity Profile
The presence of the isopropyl group and the methylated aromatic ring significantly increases

lipophilicity compared to phenoxyacetic acid.
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Parameter Value / Prediction Research Implication

LogP (Octanol/Water) 3.1 ± 0.3 (Predicted)

High membrane permeability;

likely requires organic co-

solvents (DMSO, MeOH) for

biological assays.

pKa (Acidic) 3.4 – 3.6 (Predicted)

Stronger acid than aliphatic

isovaleric acid (pKa ~4.8) due

to the electron-withdrawing

phenoxy group.

Water Solubility Low (< 0.5 mg/mL at pH 2)

Exists as an insoluble oil or

solid in acidic media. Freely

soluble as a salt at pH > 7.0.

Organic Solubility High
Soluble in Ethanol, DCM, Ethyl

Acetate, and Toluene.

Solid-State Characteristics
Physical State: Crystalline solid (Racemic); Waxy solid or oil (Enantiopure, depending on

purity).

Melting Point (Predicted):65°C – 85°C.

Causality: The isopropyl group introduces steric bulk that disrupts the tight crystal packing

seen in planar phenoxy acids (e.g., Phenoxyacetic acid MP = 98°C), lowering the melting

point.

Part 3: Synthesis & Manufacturing Protocol
Objective: Synthesis of 2-(o-tolyloxy)isovaleric acid via Williamson Ether Synthesis.

Mechanism:

Nucleophilic Substitution.

Experimental Workflow (Graphviz)
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 Yield ~75%
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Figure 1: Step-wise synthesis protocol via nucleophilic substitution.

Detailed Protocol
Activation: Dissolve o-cresol (1.0 eq) in 3M NaOH (2.2 eq). The excess base is critical to

neutralize the carboxylic acid of the bromo-reagent and maintain the phenoxide nucleophile.

Coupling: Add 2-bromo-3-methylbutanoic acid (1.0 eq) dropwise.
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Scientific Insight: The reaction uses the alpha-bromo acid.[3][4][5][6] If using an

enantiopure starting material (e.g., (R)-2-bromo...), the product will undergo Walden

inversion to the (S)-configuration due to the

mechanism [1].

Reflux: Heat to reflux (approx. 100°C) for 4–6 hours. Monitor by TLC (Mobile phase: 30%

EtOAc in Hexane).

Workup: Cool to room temperature. Acidify with 6M HCl to pH 1. The product will precipitate

or oil out. Extract with Dichloromethane (DCM).

Purification: Recrystallize from a Hexane/Ethyl Acetate mixture to remove unreacted o-cresol

traces.

Part 4: Analytical Characterization
To validate the identity and purity of the synthesized compound, the following analytical matrix

is recommended.

HPLC Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 50% B to 90% B over 10 minutes.

Detection: UV @ 272 nm (Characteristic absorption of the o-tolyl ether linkage).

NMR Spectroscopy (Expected Signals)
1H NMR (CDCl3, 400 MHz):

10.5 (br s, 1H, -COOH).
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6.8 – 7.2 (m, 4H, Aromatic).

4.4 (d, 1H,

-CH). Key diagnostic signal for substitution.

2.3 (s, 3H, Ar-CH3).

2.2 (m, 1H, Isopropyl CH).

1.1 (dd, 6H, Isopropyl CH3).

Part 5: Biological & Research Applications[1][5][6]
[8]
Chiral Resolution Agent
Due to the proximity of the chiral center to the carboxylic acid and the bulky aromatic group,

this acid is an excellent candidate for resolving racemic amines. The "o-tolyl" twist creates a

rigid steric environment that can differentiate between enantiomers of bases during salt

crystallization.

Metabolic Stability Studies
This compound serves as a probe for CYP450-mediated O-dealkylation. The steric hindrance

of the isopropyl group adjacent to the ether linkage makes this bond more resistant to

enzymatic cleavage compared to unbranched analogs (like 2,4-D), allowing researchers to map

the active site volume of metabolic enzymes [2].

Logical Interaction Map (Graphviz)
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Figure 2: Primary research applications driven by the compound's steric and electronic

properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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